BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to Carbonate Rock
Classification and Petrography

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Carbonate

Cat. No.: B1196825

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the classification and petrographic analysis
of carbonate rocks. Carbonate rocks, primarily composed of carbonate minerals such as
calcite and dolomite, are critical components of sedimentary basins and host significant
hydrocarbon reservoirs and mineral deposits. A thorough understanding of their classification,
composition, and diagenetic history is paramount for accurate geological modeling and
resource evaluation. This document outlines the most widely used classification schemes,
details key petrographic analysis techniques, and discusses the profound impact of diagenesis
on carbonate rock properties.

Classification of Carbonate Rocks

The classification of carbonate rocks is primarily based on their depositional texture, which
reflects the energy of the depositional environment and the original components of the
sediment. Two classification schemes are in common use: the Dunham classification and the
Folk classification.[1]

The Dunham Classification

Developed by Robert J. Dunham in 1962, this system focuses on the concept of "grain support"”
and is particularly useful for hand specimen and core descriptions.[2][3][4] It categorizes
carbonate rocks based on the presence or absence of carbonate mud and whether the larger
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grains (allochems) are in contact with each other, forming a supportive framework.[2] The main
categories are:

e Mudstone: Contains less than 10% grains and is supported by carbonate mud, indicating a
low-energy depositional environment.[5][6]

e Wackestone: Contains more than 10% grains but is still mud-supported, suggesting a slightly
higher energy environment than a mudstone.[5][6]

o Packstone: Is grain-supported but contains interstitial carbonate mud, reflecting a moderate-
energy environment where grains are in contact but mud has filtered in between them.[5][6]

e Grainstone: Is grain-supported and lacks carbonate mud, indicative of a high-energy
environment where mud has been winnowed away.[5][6]

» Boundstone: The original components were bound together during deposition by organisms
such as corals or algae.[5]

The Dunham classification was later modified by Embry and Klovan in 1971 to better describe
coarse-grained and organically-bound limestones.[3][5] This modification introduced further
subdivisions for boundstones:

» Bafflestone: Organisms acted as baffles, trapping sediment.[3][5][6]
e Bindstone: Organisms encrusted and bound sediment together.[3][5]
e Framestone: Organisms built a rigid framework.[3][5]

They also introduced terms for coarse-grained carbonates:

o Floatstone: A mud-supported rock with more than 10% of the grains being larger than 2 mm.

[4]

e Rudstone: A grain-supported rock with more than 10% of the grains being larger than 2 mm.

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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